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Compound of Interest

Compound Name:
5-Bromo-1-benzofuran-2-

carboxylic acid

Cat. No.: B1331319 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe laboratory environment and

maintaining regulatory compliance. This guide provides essential, step-by-step procedures for

the safe disposal of 5-Bromo-1-benzofuran-2-carboxylic acid, a compound frequently used

in synthetic chemistry.

Hazard Identification and Safety Precautions
5-Bromo-1-benzofuran-2-carboxylic acid is classified as a hazardous substance.[1]

Understanding its primary hazards is the first step in safe handling and disposal.

Hazard Classification Summary

Hazard Class Category Hazard Statement

Acute Oral Toxicity Category 4 Harmful if swallowed.[1]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
Category 2

Causes serious eye irritation.

[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1331319?utm_src=pdf-interest
https://www.benchchem.com/product/b1331319?utm_src=pdf-body
https://www.benchchem.com/product/b1331319?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=CC31201DE&productDescription=5-BROMO-1-BENZOFURAN-2-C+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC31201DE&productDescription=5-BROMO-1-BENZOFURAN-2-C+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC31201DE&productDescription=5-BROMO-1-BENZOFURAN-2-C+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC31201DE&productDescription=5-BROMO-1-BENZOFURAN-2-C+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC31201DE&productDescription=5-BROMO-1-BENZOFURAN-2-C+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Required Personal Protective Equipment (PPE)

Before handling or disposing of 5-Bromo-1-benzofuran-2-carboxylic acid, ensure the

following personal protective equipment is worn:

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[1]

Respiratory Protection: A NIOSH/MSHA-approved respirator is recommended, particularly if

there is a risk of generating dust.[1]

Protective Clothing: A laboratory coat or other suitable protective clothing to prevent skin

contact.[1]

Accidental Spill Response Protocol
In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

Evacuate and Ventilate: Immediately clear the area of all non-essential personnel and

ensure adequate ventilation.

Contain the Spill: Prevent the further spread of the material.

Absorb and Collect: For solid spills, carefully sweep up the material and place it into a

suitable, labeled container for disposal.[1] Avoid creating dust.

Decontaminate: Clean the spill area thoroughly.

Package for Disposal: Securely seal the container with the collected waste and any

contaminated cleaning materials.

Step-by-Step Disposal Procedure
The primary principle for the disposal of 5-Bromo-1-benzofuran-2-carboxylic acid is that it

should not be disposed of in the regular trash or down the drain.[1] It must be treated as

hazardous chemical waste.
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Waste Collection:

Collect waste 5-Bromo-1-benzofuran-2-carboxylic acid, including any contaminated

materials (e.g., weighing paper, gloves, absorbent pads), in a designated and compatible

waste container.

The container must be clearly and accurately labeled as hazardous waste, indicating the

full chemical name.

Consult Institutional Guidelines:

It is imperative to consult your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols. Waste disposal regulations can vary by location

and institution.

Arrange for Professional Disposal:

The disposal of the container's contents must be handled by an approved and licensed

hazardous waste disposal service.[1] Your EHS office will typically coordinate this.

Experimental Workflow & Disposal Pathway
The following diagrams illustrate the logical flow of operations from handling to the final

disposal of 5-Bromo-1-benzofuran-2-carboxylic acid.
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Caption: Experimental workflow for handling and disposing of 5-Bromo-1-benzofuran-2-
carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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